Cas no 1795440-82-2 (N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1795440-82-2
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 5404702
• Update Time: 2025-07-21

N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C14H18N4O/c1-10(2)8-9-15-14(19)13-12(16-18-17-13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,15,19)(H,16,17,18)
• InChI Key： IYSSQGYYPBSKNZ-UHFFFAOYSA-N
• SMILES： N1C(C(NCCC(C)C)=O)=C(C2=CC=CC=C2)N=N1

Experimental Properties

• Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 495.6±33.0 °C(Predicted)
• pka: 6.82±0.70(Predicted)

Additional information on N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide

Comprehensive Overview of N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1795440-82-2)

The compound N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1795440-82-2) is a triazole-based derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This molecule features a 1,2,3-triazole core, which is known for its versatility in drug design, coupled with a phenyl group and a carboxamide moiety. Such structural attributes make it a promising candidate for further exploration in medicinal chemistry and material science.

In recent years, the scientific community has shown increasing interest in triazole derivatives, particularly due to their role in click chemistry and their applications in drug discovery. The 1,2,3-triazole ring, a key component of this compound, is highly stable and exhibits strong hydrogen-bonding capabilities, making it an excellent scaffold for designing bioactive molecules. Researchers are particularly intrigued by its potential in targeting enzyme inhibition and receptor modulation, which are critical areas in the development of new therapeutics.

The N-(3-methylbutyl) side chain in this compound adds a hydrophobic character, which could enhance its cell membrane permeability—a desirable trait for drug candidates. This feature aligns with current trends in small-molecule drug development, where improving bioavailability and pharmacokinetics is a major focus. Additionally, the phenyl group may contribute to interactions with aromatic residues in protein binding sites, further expanding its potential applications.

From a synthetic perspective, N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide can be synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. This method is favored for its efficiency, high yield, and compatibility with diverse functional groups. The compound’s synthetic accessibility makes it an attractive building block for constructing more complex molecules in combinatorial chemistry and high-throughput screening.

In the context of biomedical research, this compound’s potential extends to areas such as anti-inflammatory and antimicrobial applications. The 1,2,3-triazole scaffold has been linked to bioactive properties in numerous studies, and its incorporation into this molecule opens doors for investigating its efficacy against various biological targets. For instance, recent studies have highlighted the role of similar triazole derivatives in modulating immune responses and signal transduction pathways.

Another area of interest is the compound’s potential in material science. The triazole ring’s rigidity and ability to form stable complexes with metals could be exploited in designing functional materials, such as sensors or catalysts. This aligns with the growing demand for smart materials in industries ranging from electronics to environmental monitoring.

Given the increasing popularity of computational chemistry and AI-driven drug design, researchers are also exploring in silico methods to predict the behavior of N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide. Molecular docking and quantitative structure-activity relationship (QSAR) studies could provide valuable insights into its binding affinities and optimize its structure for specific applications.

In summary, N-(3-methylbutyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No. 1795440-82-2) represents a versatile and promising compound with broad applicability in pharmaceuticals, biochemistry, and material science. Its unique structural features, coupled with the growing body of research on triazole derivatives, position it as a molecule of significant interest for future studies. As the scientific community continues to explore its potential, this compound may pave the way for innovative solutions in drug development and advanced materials.